Cas no 8025-95-4 (Resins, oleo-, parsley)

• Product Name: Resins, oleo-, parsley
• CAS No: 8025-95-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 724376
• PubChem ID: 10231
• Update Time: 2025-04-19

Resins, oleo-, parsley Chemical and Physical Properties

Names and Identifiers

• Resins, oleo-, parsley
• SCHEMBL310992
• 6-allyl-4,5-dimethoxybenzo[d][1,3]dioxole
• AKOS005602275
• Apiol, liquid
• 8025-95-4
• 5-Allyl 6,7-dimethoxy 1,3-benzodioxole
• 1-Allyl-2,3-dimethoxy-4,5-methylenedioxybenzene
• 4,5-Dimethoxy-6-(2-propenyl)-1,3-benzodioxole, 9CI
• NS00123152
• 1,3-Benzodioxole, 4,5-dimethoxy-6-(2-propenyl)- (9CI)
• Apiole (dill)
• 484-31-1
• 1,3-Benzodioxole, 4,5-dimethoxy-6-(2-propenyl)-
• 4,5-dimethoxy-6-prop-2-enyl-1,3-benzodioxole
• CHEMBL470874
• 6-Allyl-4,5-dimethoxy-1,3-benzodioxole #
• 6-Allyl-4,5-dimethoxy-1,3-benzodioxole
• CS-0360943
• Dill apiole
• BRN 0196037
• Dill apiol
• APIOLE, DILL
• Q419537
• Parsley oleoresin
• 438CJQ562D
• Parsley fruit oleoresin
• 4,5-dimethoxy-6-(prop-2-en-1-yl)-2H-1,3-benzodioxole
• 1-allyl-2,3-dimethoxy-4,5-(methylenedioxy)benzene
• Dillapiole, analytical standard
• DTXSID80862007
• LIKYNOPXHGPMIH-UHFFFAOYSA-N
• MFCD00210045
• BDBM50242106
• Dillapiole
• 4,5-Dimethoxy-6-(2-propenyl)-1,3-benzodioxole
• CHEBI:70453
• UNII-438CJQ562D
• BENZENE, 1-ALLYL-2,3-DIMETHOXY-4,5-(METHYLENEDIOXY)-
• Dillapiol
• APIOLE (DILL) [MI]
• 1-Allyl-2,3-dimethoxy-4,5-(methylenedioxy)-Benzene

• Inchi： 1S/C12H14O4/c1-4-5-8-6-9-11(16-7-15-9)12(14-3)10(8)13-2/h4,6H,1,5,7H2,2-3H3
• InChI Key： LIKYNOPXHGPMIH-UHFFFAOYSA-N
• SMILES： O1COC2C=C(CC=C)C(=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles